1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone hydrochloride

• IUPAC Name: 1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone;hydrochloride
• InChI: InChI=1S/C8H10N2OS.ClH/c1-5-7(6(2)11)12-8-9-3-4-10(5)8;/h3-4H2,1-2H3;1H
• InChI Key: JVAFTFLQXMQKEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NCCN12)C(=O)C.Cl
• Molecular Formula: C8H11ClN2OS
• Molecular Weight: 218.70 g/mol

Description

1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic organic compound that belongs to the class of imidazole derivatives.

Mechanism of Action

The mechanism of action of 1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone hydrochloride is not well understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, it has been shown to have antimicrobial and antifungal properties by disrupting the cell membrane and inhibiting protein synthesis.
Biochemical and Physiological Effects:
Studies have reported that 1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone hydrochloride has no significant toxicity and does not affect normal cell growth. However, it has been reported to have cytotoxic effects on cancer cells. Furthermore, this compound has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone hydrochloride in lab experiments is its low toxicity and high solubility in water. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to optimize its use in specific applications.

Future Directions

There are several future directions for the use of 1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone hydrochloride. One potential direction is the development of new anticancer drugs that are based on its structure and mechanism of action. Another direction is the optimization of its use as a fluorescence probe for the detection of metal ions. Furthermore, this compound can be further studied for its potential use in the synthesis of other organic compounds.

Synthesis Methods

The synthesis of 1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone hydrochloride involves the reaction of 2-aminothiophenol with 3-methyl-4-nitroimidazole in the presence of a reducing agent such as iron powder. The resulting product is then treated with ethyl chloroacetate to obtain the final compound. This synthesis method has been reported in the literature and has been optimized for higher yields.

Scientific Research Applications

1-(3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanone hydrochloride has been extensively studied for its potential applications in various fields. It has been reported to have antitumor, antimicrobial, antifungal, and anti-inflammatory properties. In addition, this compound has been investigated for its potential as a fluorescence probe for the detection of metal ions. Furthermore, it has been studied for its potential use in the synthesis of other organic compounds.